Cas no 349121-13-7 (2-bromo-N-(3-chloro-4-fluorophenyl)acetamide)

• Product Name: 2-bromo-N-(3-chloro-4-fluorophenyl)acetamide
• CAS No: 349121-13-7
• MF: C₈H₆BrClFNO
• MW: 266.494743824005
• MDL: MFCD02676799
• CID: 3055648
• PubChem ID: 4398848
• Update Time: 2025-07-18

2-bromo-N-(3-chloro-4-fluorophenyl)acetamide Chemical and Physical Properties

Names and Identifiers

• 2-bromo-N-(3-chloro-4-fluorophenyl)acetamide
• LS-11130
• 349121-13-7
• CS-0217951
• DTXSID901257815
• EN300-94721
• MFCD02676799
• ALBB-030982
• AKOS005288936
• ZNA12113

• MDL： MFCD02676799
• Inchi： 1S/C8H6BrClFNO/c9-4-8(13)12-5-1-2-7(11)6(10)3-5/h1-3H,4H2,(H,12,13)
• InChI Key： KYGXRNBDSUCFNX-UHFFFAOYSA-N
• SMILES： BrCC(NC1C=CC(=C(C=1)Cl)F)=O

Computed Properties

• Exact Mass: 264.93053Da
• Monoisotopic Mass: 264.93053Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 193
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 29.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Anilides

Additional information on 2-bromo-N-(3-chloro-4-fluorophenyl)acetamide

Chemical Profile of 2-bromo-N-(3-chloro-4-fluorophenyl)acetamide (CAS No. 349121-13-7) and Its Emerging Applications in Medicinal Chemistry

The compound 2-bromo-N-(3-chloro-4-fluorophenyl)acetamide (CAS No. 349121-13-7) represents a significant advancement in the realm of medicinal chemistry, characterized by its unique structural motifs that have garnered considerable attention for its potential pharmacological applications. This amide derivative, featuring a brominated aromatic ring and a chloro-fluoro-substituted phenyl group, exhibits intriguing interactions with biological targets, making it a valuable scaffold for drug discovery initiatives.

Recent studies have highlighted the compound's role as a key intermediate in the synthesis of novel therapeutic agents. The presence of both bromine and chlorine substituents enhances its reactivity, allowing for further functionalization to develop molecules with enhanced binding affinity and selectivity. Such structural features are particularly relevant in the design of small-molecule inhibitors targeting enzymes and receptors involved in critical biological pathways.

One of the most compelling aspects of 2-bromo-N-(3-chloro-4-fluorophenyl)acetamide is its utility in the development of kinase inhibitors. Kinases are pivotal enzymes in cellular signaling cascades, and their dysregulation is implicated in numerous diseases, including cancer. The compound's ability to modulate kinase activity has been explored in preclinical studies, where it demonstrated promising results in inhibiting aberrant signaling pathways associated with tumor growth and progression. The fluorine atom, in particular, contributes to metabolic stability while maintaining strong binding interactions with target proteins.

In addition to its applications in oncology, this compound has shown potential in addressing inflammatory disorders. The chloro-substituent on the phenyl ring enhances its interaction with certain inflammatory mediators, suggesting a role in modulating immune responses. Researchers have leveraged this property to develop novel anti-inflammatory agents that exhibit reduced side effects compared to traditional therapies.

The synthesis of 2-bromo-N-(3-chloro-4-fluorophenyl)acetamide involves a multi-step process that requires precise control over reaction conditions to ensure high yield and purity. Advanced synthetic methodologies, such as palladium-catalyzed cross-coupling reactions and nucleophilic substitutions, have been employed to construct the desired framework efficiently. These synthetic strategies not only optimize production but also allow for scalability, making the compound accessible for further development.

From a computational chemistry perspective, the molecular properties of 2-bromo-N-(3-chloro-4-fluorophenyl)acetamide have been extensively studied using molecular modeling techniques. These studies have provided insights into its binding mode with biological targets, aiding in the rational design of next-generation analogs with improved pharmacokinetic profiles. The integration of machine learning algorithms has further accelerated this process by predicting structural modifications that could enhance drug-like properties.

The pharmacokinetic profile of this compound is another area of active investigation. Its solubility, bioavailability, and metabolic clearance are critical factors that determine its clinical efficacy. By optimizing these parameters through structural modifications, researchers aim to develop derivatives that exhibit prolonged half-life and reduced toxicity. Such improvements are essential for translating preclinical successes into viable therapeutic options.

Emerging evidence also suggests that 2-bromo-N-(3-chloro-4-fluorophenyl)acetamide may find applications beyond traditional pharmaceuticals. Its unique chemical properties make it a versatile building block for agrochemicals and specialty chemicals, where it could contribute to the development of novel pesticides or herbicides with enhanced environmental compatibility.

The regulatory landscape surrounding this compound is evolving as its potential applications become more apparent. Compliance with international safety standards ensures that its use remains ethical and sustainable. Collaborative efforts between academia and industry are fostering innovation while maintaining rigorous safety protocols.

In conclusion, 2-bromo-N-(3-chloro-4-fluorophenyl)acetamide (CAS No. 349121-13-7) stands as a testament to the ingenuity of modern medicinal chemistry. Its multifaceted applications span oncology, inflammation management, and beyond, driven by its well-tuned structural features. As research continues to uncover new therapeutic possibilities, this compound exemplifies how strategic molecular design can lead to groundbreaking advancements in human health.